Cas no 1311888-56-8 (N-(1-cyanobutyl)-3-ethylthiophene-2-carboxamide)

• Product Name: N-(1-cyanobutyl)-3-ethylthiophene-2-carboxamide
• CAS No: 1311888-56-8
• MF: C₁₂H₁₆N₂OS
• MW: 236.333241462708
• CID: 5683752
• PubChem ID: 53556792
• Update Time: 2025-10-21

N-(1-cyanobutyl)-3-ethylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1311888-56-8
• CHEMBL3453674
• Z1023403096
• EN300-26038416
• N-(1-cyanobutyl)-3-ethylthiophene-2-carboxamide
• AKOS017326432

• Inchi： 1S/C12H16N2OS/c1-3-5-10(8-13)14-12(15)11-9(4-2)6-7-16-11/h6-7,10H,3-5H2,1-2H3,(H,14,15)
• InChI Key： KDMGKPJUQRDJNE-UHFFFAOYSA-N
• SMILES： S1C=CC(CC)=C1C(NC(C#N)CCC)=O

Computed Properties

• Exact Mass: 236.09833431g/mol
• Monoisotopic Mass: 236.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 81.1Ų

Additional information on N-(1-cyanobutyl)-3-ethylthiophene-2-carboxamide

Professional Introduction to N-(1-cyanobutyl)-3-ethylthiophene-2-carboxamide (CAS No. 1311888-56-8)

N-(1-cyanobutyl)-3-ethylthiophene-2-carboxamide is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1311888-56-8, belongs to a class of molecules that exhibit promising biological activities. The structural features of this compound, particularly its thiophene core and the presence of both cyano and ethyl substituents, make it a subject of intense research interest.

The molecular structure of N-(1-cyanobutyl)-3-ethylthiophene-2-carboxamide consists of a thiophene ring system, which is a common motif in many bioactive molecules. Thiophenes are heterocyclic compounds that have been widely studied for their potential applications in drug development due to their ability to interact with biological targets in various ways. The presence of the cyano group at the 1-position and the ethyl group at the 3-position further enhances the compound's complexity and its potential for diverse biological interactions.

In recent years, there has been a growing interest in the development of novel therapeutic agents that can modulate specific biological pathways. N-(1-cyanobutyl)-3-ethylthiophene-2-carboxamide has been investigated for its potential role in several pharmacological applications. One of the most notable areas of research has been its interaction with enzymes and receptors that are involved in inflammatory processes. The compound's ability to interact with these targets suggests that it may have therapeutic potential in conditions where inflammation plays a significant role.

Recent studies have also explored the antimicrobial properties of N-(1-cyanobutyl)-3-ethylthiophene-2-carboxamide. The structural features of this compound, particularly the electron-withdrawing nature of the cyano group and the hydrophobicity of the thiophene ring, contribute to its ability to disrupt microbial cell membranes. This has led to investigations into its potential use as an antimicrobial agent, particularly against resistant strains of bacteria. The findings from these studies are particularly promising, as they highlight the compound's ability to interact with microbial targets in a manner that is distinct from traditional antibiotics.

The synthesis of N-(1-cyanobutyl)-3-ethylthiophene-2-carboxamide is another area that has attracted considerable attention. The synthesis involves multiple steps, including the formation of the thiophene ring system followed by functionalization with the cyano and ethyl groups. Advanced synthetic methodologies have been employed to ensure high yields and purity, which are critical for pharmaceutical applications. The development of efficient synthetic routes not only facilitates further research but also opens up possibilities for scaling up production for clinical trials and commercial applications.

In addition to its pharmacological properties, N-(1-cyanobutyl)-3-ethylthiophene-2-carboxamide has also been studied for its potential role in material science. The unique electronic properties of thiophene-based compounds make them attractive candidates for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The presence of functional groups like the cyano group can influence the electronic properties of these materials, making them suitable for specific applications in electronic devices.

The future direction of research on N-(1-cyanobutyl)-3-ethylthiophene-2-carboxamide is likely to focus on further elucidating its mechanisms of action and exploring new therapeutic applications. Advances in computational chemistry and molecular modeling techniques will play a crucial role in understanding how this compound interacts with biological targets at a molecular level. Additionally, preclinical studies will be essential to evaluate its safety and efficacy before it can be considered for clinical trials.

The development of novel chemical entities like N-(1-cyanobutyl)-3-ethylthiophene-2-carboxamide underscores the importance of interdisciplinary research in pharmaceutical chemistry. By combining insights from organic synthesis, medicinal chemistry, and materials science, researchers can develop compounds that have multiple applications across different fields. This holistic approach not only accelerates the discovery process but also ensures that promising compounds like this one are thoroughly evaluated before they reach clinical use.

In conclusion, N-(1-cyanobutyl)-3-ethylthiophene-2-carboxamide (CAS No. 1311888-56-8) is a compound with significant potential in various fields, including pharmaceuticals and materials science. Its unique structural features make it a subject of intense research interest, with studies focusing on its biological activities, synthetic methodologies, and potential applications in technology. As research continues to advance, this compound is likely to play an important role in the development of new therapeutic agents and materials.